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Compound of Interest

Compound Name: Thieno[3,2-b]pyridine

Cat. No.: B153574 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for the safe disposal of

Thieno[3,2-b]pyridine, a heterocyclic compound utilized in various research applications.

Adherence to these protocols is essential for minimizing risks and complying with regulatory

standards.

Hazard Profile and Safety Considerations
While specific toxicity data for Thieno[3,2-b]pyridine is not readily available, the hazard profile

of the closely related isomer, Thieno(2,3-b)pyridine, indicates that it is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[1] Therefore, it is

prudent to handle Thieno[3,2-b]pyridine with similar precautions. Personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times

when handling this compound. All operations should be conducted in a well-ventilated area or a

chemical fume hood.

Quantitative Data Summary
The following table summarizes key quantitative data for Thieno[3,2-b]pyridine, which is

essential for its safe handling and storage.
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Property Value Source

Molecular Formula C7H5NS [2]

Molecular Weight 135.19 g/mol [2]

Boiling Point 129-131°C (at 16 Torr) [3]

Density 1.272 ± 0.06 g/cm³ [3]

Flash Point 100.2 ± 10.2°C [3]

Storage Temperature
Room Temperature, Sealed in

Dry, Keep in Dark Place
[2][3]

Experimental Protocol: Disposal of Thieno[3,2-
b]pyridine Waste
This protocol outlines the step-by-step procedure for the collection and disposal of Thieno[3,2-
b]pyridine waste.

Materials:

Designated hazardous waste container (chemically resistant, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Chemical fume hood

Secondary containment for the waste container

Procedure:

Waste Identification and Segregation:

Thieno[3,2-b]pyridine waste is classified as hazardous chemical waste.
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Do not mix this waste with other incompatible waste streams. It is crucial to store acids

and bases separately, and oxidizing agents apart from reducing agents and organic

compounds.[4]

Waste Collection:

All waste containing Thieno[3,2-b]pyridine, including unused product, solutions, and

contaminated materials (e.g., pipette tips, contaminated gloves), must be collected for

hazardous waste disposal.

Use a designated, properly labeled hazardous waste container. The container must be in

good condition, free of leaks or cracks, and compatible with the chemical.[5]

The original product container may be used for waste collection if it is in good condition.[4]

Labeling:

Immediately label the waste container with a "Hazardous Waste" label.[5]

The label must include the full chemical name, "Thieno[3,2-b]pyridine," and a clear

indication of the hazards (e.g., "Harmful," "Irritant"). Do not use abbreviations or chemical

formulas.[5]

Record the accumulation start date on the label.

Storage:

Store the waste container in a designated satellite accumulation area (SAA) within the

laboratory where the waste is generated.[4]

Keep the container securely closed at all times, except when adding waste.[5]

Place the waste container in a secondary containment bin to prevent spills.

Store the waste away from incompatible materials.

Disposal Request:
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Once the waste container is full or is no longer being used, arrange for its disposal through

your institution's Environmental Health and Safety (EHS) office.

Follow your institution's specific procedures for requesting a hazardous waste pickup.

Decontamination of Empty Containers:

Empty containers that held Thieno[3,2-b]pyridine must be triple-rinsed with a suitable

solvent capable of removing the chemical residue.[5]

The rinsate from this cleaning process must be collected and disposed of as hazardous

waste.[5]

After triple-rinsing, the container can be managed as non-hazardous waste, and any

labels should be defaced or removed.[6]

Visualizing the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Thieno[3,2-
b]pyridine.
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Step 1: Identify Waste & Wear PPE

Step 2: Segregate Thieno[3,2-b]pyridine Waste

Step 3: Collect in Labeled, Compatible Container

Step 4: Store in Secondary Containment in SAA

Step 5: Keep Container Securely Closed

Step 6: Arrange for EHS Pickup

Step 7: Decontaminate Empty Containers

Step 8: Dispose of Rinsate as Hazardous Waste

Click to download full resolution via product page

Thieno[3,2-b]pyridine Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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